1-(2-chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-8-[2-(diethylamino)ethylamino]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H27ClN6O2/c1-5-26(6-2)12-11-22-19-23-17-16(24(19)3)18(28)27(20(29)25(17)4)13-14-9-7-8-10-15(14)21/h7-10H,5-6,11-13H2,1-4H3,(H,22,23)
• InChI Key: XABMVJVOKKMFQW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=NC2=C(N1C)C(=O)N(C(=O)N2C)CC3=CC=CC=C3Cl
• Molecular Formula: C20H27ClN6O2
• Molecular Weight: 418.9 g/mol

Description

1-(2-chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H27ClN6O2 and its molecular weight is 418.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Research on related compounds involves the synthesis of various derivatives and their evaluation for cytotoxic activity against cancer cells. For instance, derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for growth inhibitory properties against murine leukemia, Lewis lung carcinoma, and human leukemia cell lines, with some compounds showing potent cytotoxic effects (Deady et al., 2003).

Pharmacological Evaluation for Psychotropic Activity

Another area of research focuses on the pharmacological evaluation of purine-2,6-dione derivatives as potential ligands for serotonin receptors, exploring their anxiolytic and antidepressant properties. These studies design new series of derivatives to assess their affinity for serotonin receptors and their functional activity in vivo, indicating the therapeutic potential of such compounds (Chłoń-Rzepa et al., 2013).

Antimicrobial and Antiproliferative Effects

Further investigations into the antimicrobial and antiproliferative effects of novel chalcone derivatives from 8-Chloro-theophylline highlight the diverse biological activities of these compounds. These studies aim to develop new therapeutic agents by synthesizing and characterizing different derivatives and evaluating their biological activities against various bacterial strains and cancer cells (Abdul-Reda & Abdul-Ameer, 2018).